Cas no 340825-21-0 (2-(3-chloro-4-fluorophenyl)ethan-1-ol)

• Product Name: 2-(3-chloro-4-fluorophenyl)ethan-1-ol
• CAS No: 340825-21-0
• MF: C₈H₈ClFO
• MW: 174.599925041199
• MDL: MFCD06201121
• CID: 860226
• PubChem ID: 2757559
• Update Time: 2025-10-28

2-(3-chloro-4-fluorophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(3-Chloro-4-fluorophenyl)ethanol
• 3-CHLORO-4-FLUOROPHENETHYL ALCOHOL
• JRD-2018
• 2-(3-chloro-4-fluorophenyl)ethan-1-ol
• AS-36919
• 340825-21-0
• DB-329223
• CS-0213475
• AKOS006344445
• SCHEMBL3264645
• DTXSID80373946
• MFCD06201121
• 2-(3-chloro-4-fluoro-phenyl)-ethanol
• SY227856
• EN300-1637805
• ZLWGTYVDMGWYEM-UHFFFAOYSA-N

• MDL： MFCD06201121
• Inchi： 1S/C8H8ClFO/c9-7-5-6(3-4-11)1-2-8(7)10/h1-2,5,11H,3-4H2
• InChI Key： ZLWGTYVDMGWYEM-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)CCO)F

Computed Properties

• Exact Mass: 174.02500
• Monoisotopic Mass: 174.0247707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Refractive Index: 1.5296
• PSA: 20.23000
• LogP: 2.01390

2-(3-chloro-4-fluorophenyl)ethan-1-ol Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2-(3-chloro-4-fluorophenyl)ethan-1-ol

Introduction to 2-(3-chloro-4-fluorophenyl)ethan-1-ol (CAS No: 340825-21-0)

2-(3-chloro-4-fluorophenyl)ethan-1-ol, also known by its CAS number 340825-21-0, is a versatile organic compound with significant applications in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a hydroxyl group attached to an ethyl chain, further connected to a fluorine and chlorine-substituted aromatic ring. The presence of these halogen substituents imparts distinct chemical properties, making it a valuable molecule in both academic research and industrial applications.

The synthesis of 2-(3-chloro-4-fluorophenyl)ethan-1-ol involves multi-step organic reactions, often starting from aromatic precursors with appropriate substituents. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact. This compound has been extensively studied for its potential in drug discovery, particularly in the development of bioactive agents targeting various therapeutic areas.

In terms of chemical properties, 2-(3-chloro-4-fluorophenyl)ethan-1-ol exhibits moderate solubility in polar solvents due to the hydroxyl group's ability to form hydrogen bonds. The electron-withdrawing effects of chlorine and fluorine atoms on the aromatic ring enhance the compound's reactivity towards electrophilic substitution reactions. This makes it an ideal substrate for further functionalization in organic synthesis.

Recent studies have highlighted the role of 2-(3-chloro-4-fluorophenyl)ethan-1-ol as a key intermediate in the synthesis of biologically active molecules. For instance, researchers have utilized this compound to develop potential inhibitors for enzymes involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. The strategic placement of halogens on the aromatic ring allows for fine-tuning of pharmacokinetic properties, including bioavailability and metabolic stability.

Beyond pharmaceutical applications, 2-(3-chloro-4-fluorophenyl)ethan-1-ol has found utility in materials science, particularly in the design of advanced polymers and coatings. Its ability to undergo polymerization under controlled conditions has led to the creation of materials with enhanced mechanical and thermal properties. This versatility underscores the compound's importance across diverse scientific disciplines.

The structural uniqueness of 2-(3-chloro-4-fluorophenyl)ethan-1-ol also makes it a valuable tool in analytical chemistry for studying reaction mechanisms and catalytic processes. Its reactivity patterns provide insights into how halogen substituents influence chemical transformations, contributing to the broader understanding of organic chemistry principles.

In conclusion, 2-(3-chloro-4-fluorophenyl)ethan-1-ol, with its CAS number 340825-21-, stands as a testament to the ingenuity of modern chemical synthesis and its far-reaching implications across scientific domains. As research continues to uncover new applications and optimize its use, this compound will undoubtedly remain a cornerstone in both academic and industrial settings.